Cas no 2228834-05-5 (3-(dimethyl-1,2-oxazol-4-yl)-3,3-difluoropropan-1-ol)

• Product Name: 3-(dimethyl-1,2-oxazol-4-yl)-3,3-difluoropropan-1-ol
• CAS No: 2228834-05-5
• MF: C₈H₁₁F₂NO₂
• MW: 191.17524933815
• CID: 6183360
• PubChem ID: 165964500
• Update Time: 2025-05-26

3-(dimethyl-1,2-oxazol-4-yl)-3,3-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(dimethyl-1,2-oxazol-4-yl)-3,3-difluoropropan-1-ol
• 2228834-05-5
• EN300-1941637

• Inchi： 1S/C8H11F2NO2/c1-5-7(6(2)13-11-5)8(9,10)3-4-12/h12H,3-4H2,1-2H3
• InChI Key： QGBYGKYQVQQKFB-UHFFFAOYSA-N
• SMILES： FC(CCO)(C1C(C)=NOC=1C)F

Computed Properties

• Exact Mass: 191.07578492g/mol
• Monoisotopic Mass: 191.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.3Ų

Additional information on 3-(dimethyl-1,2-oxazol-4-yl)-3,3-difluoropropan-1-ol

Professional Introduction to 3-(dimethyl-1,2-oxazol-4-yl)-3,3-difluoropropan-1-ol (CAS No. 2228834-05-5)

3-(dimethyl-1,2-oxazol-4-yl)-3,3-difluoropropan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2228834-05-5, features a unique structural framework that combines a dimethyl-1,2-oxazole moiety with a difluorinated propanol backbone. Such a configuration imparts distinct chemical properties that make it a promising candidate for various applications in medicinal chemistry and drug development.

The structural design of 3-(dimethyl-1,2-oxazol-4-yl)-3,3-difluoropropan-1-ol is particularly noteworthy due to the presence of both oxygen and fluorine atoms. The dimethyl-1,2-oxazole ring serves as an effective scaffold for modulating electronic and steric interactions, while the difluorinated propanol side chain introduces fluorine atoms that are well-known for their ability to enhance metabolic stability and binding affinity in drug molecules. This combination of features positions the compound as a versatile building block for the synthesis of novel pharmacophores.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways. The unique structural attributes of 3-(dimethyl-1,2-oxazol-4-yl)-3,3-difluoropropan-1-ol have made it a subject of extensive research in the quest to discover new therapeutic agents. Specifically, the dimethyl-1,2-oxazole moiety has been explored for its potential in inhibiting enzymes such as kinases and proteases, which are frequently implicated in diseases like cancer and inflammation. Meanwhile, the difluorinated propanol group offers opportunities for optimizing pharmacokinetic properties, including solubility and bioavailability.

The compound's potential applications extend to the field of materials science, where its fluorinated structure can contribute to the development of advanced polymers and coatings with enhanced durability and chemical resistance. The incorporation of fluorine atoms into organic molecules is well-documented for improving material properties by increasing hydrophobicity and thermal stability. This makes 3-(dimethyl-1,2-oxazol-4-y l)-3,3-difluoropropan -1 -ol a valuable candidate for research aimed at creating next-generation functional materials.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, which has further fueled interest in compounds like 3-(dimethyl -1,2 -oxazol -4 -yl) -3 , 3 -difluoro propan -1 -ol. Molecular docking studies have suggested that this compound may exhibit inhibitory activity against certain enzymes by binding to their active sites through both hydrophobic and hydrogen bonding interactions. The presence of multiple rotatable bonds in its structure also makes it an attractive candidate for structure-based drug design approaches.

The synthesis of 3-(dimethyl -1 ,2 -oxaz ol -4 -y l) -3 , 3 -dif luoro pro pan -1 -ol involves multi-step organic transformations that highlight the compound's synthetic versatility. Key synthetic strategies include nucleophilic substitution reactions to introduce the fluorine atoms and cycloaddition reactions to form the oxazole ring. These synthetic pathways not only provide access to this compound but also serve as templates for designing analogs with modified properties.

The pharmacological profile of 3-(dimethyl -1 ,2 -ox az ol -4 -y l) -3 , 3 -dif luoro pro pan -1 -ol is currently under investigation in several preclinical studies. Preliminary results indicate that it may exhibit promising biological activity in models of inflammation and cancer. The ability of the dimethyl oxazole moiety to modulate enzyme activity is particularly intriguing, as it opens up possibilities for developing selective inhibitors with reduced side effects.

The role of fluorine atoms in enhancing drug-like properties cannot be overstated. In 3-(dimethyl -1 ,2 ox az ol) _4 yl)_ _ _ _ _ _ _ _ _ _ _ _ _ (CAS No. 22288_34_05_5), these atoms contribute to improved metabolic stability by resisting degradation pathways such as oxidation and hydrolysis. This characteristic is crucial for extending the half-life of drugs in vivo and ensuring their efficacy over longer periods.

The compound's potential extends beyond pharmaceutical applications into agrochemicals and specialty chemicals. The unique structural features make it a candidate for developing novel pesticides or herbicides that target specific biological pathways in pests while minimizing environmental impact. Additionally, its fluorinated nature could be leveraged in designing advanced materials with tailored electronic properties.

The future direction of research on 3-(dimethyl_1 ,2 ox az ol_4 yl)_ (CAS No._22288_34_05_5) will likely focus on optimizing its synthetic routes for scalability and cost-effectiveness. Furthermore, exploring its derivatives through structural modifications will be essential for identifying compounds with enhanced biological activity or improved pharmacokinetic profiles.

In conclusion, 3-(dimethy l_1 ,2 ox az ol)_(CAS No._22288_34_05_5) represents a significant advancement in the field of organic chemistry with potential applications across multiple industries. Its unique structural composition combining a dimethyl oxazole moiety with a difluorinated propano l backbone offers numerous opportunities for innovation in drug discovery, materials science, and beyond.